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Abstract
Trimethyl orthobutyrate, a member of the orthoester functional group, is a versatile reagent

and intermediate in organic synthesis. Its unique structure, characterized by a central carbon

atom bonded to a propyl group and three methoxy groups, imparts specific reactivity that is

leveraged in a variety of chemical transformations. This technical guide provides a

comprehensive overview of trimethyl orthobutyrate, including its core functional group and

structure, detailed experimental protocols for its synthesis and key reactions, and a summary of

its physicochemical and spectral properties. The applications of trimethyl orthobutyrate in

areas such as the formation of protecting groups and in carbon-carbon bond-forming reactions,

particularly the Johnson-Claisen rearrangement, are highlighted, making this a valuable

resource for professionals in research and drug development.

Introduction
Orthoesters are a class of organic compounds that feature a carbon atom bonded to three

alkoxy groups. They can be considered as the esters of hypothetical orthoacids (R-C(OH)₃).

Trimethyl orthobutyrate, with the systematic name 1,1,1-trimethoxybutane, is a prominent

example of this functional group. Its utility in organic synthesis stems from its role as a

precursor to reactive intermediates and its ability to act as a protecting group for carboxylic
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acids. This guide will delve into the fundamental aspects of trimethyl orthobutyrate, providing

detailed information for its practical application in a laboratory setting.

Functional Group and Structure
The core functional group of trimethyl orthobutyrate is the orthoester. The structure consists

of a central sp³-hybridized carbon atom bonded to a propyl group and three methoxy (-OCH₃)

groups.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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